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Compound of Interest

Compound Name: CORM-401

Cat. No.: B15614643 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

CORM-401 (Tetracarbonyl[N-(dithiocarboxy-κS,κS′)-N-methylglycine]manganate) is a

manganese-based Carbon Monoxide-Releasing Molecule (CORM) used in biomedical

research to study the physiological and therapeutic effects of carbon monoxide (CO). As a

lipophilic compound, CORM-401 is often dissolved in dimethyl sulfoxide (DMSO) to prepare

concentrated stock solutions for subsequent dilution in aqueous buffers or cell culture media.

Proper preparation and storage of these stock solutions are critical for ensuring experimental

reproducibility and efficacy.

Recent studies indicate that the stability of CORM-401 in DMSO and aqueous solutions may be

limited, potentially leading to a diminished CO-releasing capacity over time[1]. The release of

CO from CORM-401 can also be significantly influenced by the presence of oxidants or

nucleophiles[2]. Therefore, it is highly recommended to prepare CORM-401 stock solutions

fresh before each experiment. If storage is necessary, it should be for a limited duration, and

the use of single-use aliquots is essential to maintain the compound's integrity.

This document provides a detailed protocol for the preparation, handling, and storage of

CORM-401 stock solutions in DMSO.
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The following table summarizes the key physical and chemical properties of CORM-401
relevant to the preparation of stock solutions.

Property Value Source(s)

Molecular Formula C₈H₆MnNO₆S₂ [3]

Molecular Weight 331.20 g/mol [3][4]

Appearance
Light yellow to dark yellow

powder
[4]

Solubility in DMSO

≥ 10 mg/mL (clear solution)[4]

[5]. Up to 25 mg/mL (~75.5

mM) with the aid of

ultrasonication[6].

[4][5][6]

Storage (Solid Form)

-20°C, protected from light.

Stable for at least 2 years

under these conditions[3][4][6].

[3][4][6]

Storage (DMSO Solution)

Aliquot and store at -20°C for

up to one month or -80°C for

up to six months. Avoid

repeated freeze-thaw

cycles[7].

[7]

Experimental Protocol: Preparing a 10 mM CORM-
401 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CORM-401 in DMSO.

Adjust calculations accordingly for different desired concentrations.

2.1. Materials and Equipment

CORM-401 powder (CAS: 1001015-18-4)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity
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Calibrated analytical balance

Chemical fume hood

Personal Protective Equipment (PPE): Nitrile gloves, safety glasses, lab coat

Sterile, amber (or light-protecting) 1.5 mL microcentrifuge tubes

Sterile, nuclease-free pipette tips and calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, for higher concentrations)

2.2. Safety Precautions

Handling CORM-401: CORM-401 is a metal carbonyl compound. Handle with care in a well-

ventilated chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

Handling DMSO: DMSO is an excellent solvent that can readily penetrate the skin and may

carry dissolved substances with it[8]. Always wear nitrile gloves and other appropriate PPE

when handling DMSO and solutions containing it. Dispose of DMSO-containing waste

according to institutional guidelines.

2.3. Step-by-Step Procedure

Preparation: Before starting, ensure all materials are clean, sterile, and readily accessible.

Allow the vial of CORM-401 powder to equilibrate to room temperature for 15-20 minutes

before opening to prevent moisture condensation.

Weighing CORM-401: In a chemical fume hood, carefully weigh 3.31 mg of CORM-401
powder using an analytical balance and transfer it into a sterile, light-protecting 1.5 mL

microcentrifuge tube.

Calculation: To prepare a 10 mM solution:

Volume (L) x Concentration (mol/L) = Moles
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Moles x Molecular Weight ( g/mol ) = Mass (g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

0.001 L x 0.010 mol/L = 0.00001 mol

0.00001 mol x 331.20 g/mol = 0.00331 g = 3.31 mg

Dissolution: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

CORM-401 powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and light yellow. For higher

concentrations or if dissolution is slow, sonicate the tube in an ultrasonic bath for 5-10

minutes[6].

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile, light-protecting microcentrifuge tubes[7].

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots at -20°C or, for longer-term storage, at -80°C[7].

2.4. Preparation of Working Solutions

To prepare a working solution for an experiment, thaw a single aliquot of the stock solution.

Dilute the stock solution to the final desired concentration using the appropriate aqueous

buffer or cell culture medium. Perform dilutions in a stepwise manner if a large dilution factor

is required.

Important: To prevent cellular toxicity, the final concentration of DMSO in cell-based assays

should typically be kept below 0.5%[7]. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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The following diagrams illustrate the experimental workflow for preparing the CORM-401 stock

solution and a conceptual diagram of its action.

Experimental Workflow: CORM-401 Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM CORM-401 stock solution in DMSO.
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Caption: Conceptual diagram of CORM-401 dilution, CO release, and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

